Cas no 566939-58-0 (1,3-Dibromo-5-octyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione)

• Product Name: 1,3-Dibromo-5-octyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione
• CAS No: 566939-58-0
• MF: C₁₄H₁₇Br₂NO₂S
• MW: 423.163281202316
• MDL: MFCD18804055
• CID: 850558
• PubChem ID: 160871376
• Update Time: 2025-09-22

1,3-Dibromo-5-octyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-octyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione
• 2,5-DibroMo-N-n-octyl-3,4-thiophenedicarboxiMide
• 1,3-DibroMo-5-octyl-4H-thieno(3,4-c)pyrrole-4,6(5H)-dione
• 1,3-Dibromo-5-octyl-4H-thieno-[3,4-c]pyrrole-4,6(5H)-dione
• 13-dibromo-5-octylthieno[34-c]pyrrole-46-dione
• 1,3-Dibromo-5-n-octyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione
• 1,3-DIBROMO-5-OCTYLTHIENO[3,4-C]PYRROLE-4,6-DIONE
• BCP07163
• 8297AB
• AX8236869
• ST24036788
• D4219
• N-Octyl-2,5-dibromothiophene-3,4-dicarbimide
• 1,3-DibroMo-5-octyl-4H-thieno(3,4-c)pyrrole-4,6(5H
• 1,3-Dibrom
• 1,3-Dibromo-5-octyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione, >=99.5% (HPLC)
• 566939-58-0
• SCHEMBL1041919
• 4H-Thieno[3,4-c]pyrrole-4,6(5H)-dione, 1,3-dibromo-5-octyl-
• 1,3-Dibromo-5-octyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione , 98%
• DTXSID50735971
• AC-33732
• 1,3-dibromo-5-octyl-4h-thieno [3,4-c]pyrrole-4,6(5h)-dione
• CS-W004497
• DA-18841
• SB66377
• DS-16521
• MFCD18804055
• AKOS016006794

• MDL： MFCD18804055
• Inchi： 1S/C14H17Br2NO2S/c1-2-3-4-5-6-7-8-17-13(18)9-10(14(17)19)12(16)20-11(9)15/h2-8H2,1H3
• InChI Key： GSGMEQUXTCYOAU-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=C(S1)Br)C(N(C2=O)CCCCCCCC)=O

Computed Properties

• Exact Mass: 420.93500
• Monoisotopic Mass: 420.93468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• XLogP3: 6

Experimental Properties

• Density: 1.621
• Melting Point: 105.0 to 109.0 deg-C
• PSA: 65.62000
• LogP: 5.16750

1,3-Dibromo-5-octyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：